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Introduction
The field of nanotechnology has garnered significant interest in the development of novel

therapeutic and diagnostic agents. Among the various nanomaterials, iridium nanoparticles (Ir-

NPs) have emerged as promising candidates due to their high stability, catalytic activity, and

potential applications in biomedicine and catalysis.[1][2] Green synthesis approaches, utilizing

plant-based extracts, offer an eco-friendly, cost-effective, and simple alternative to conventional

chemical and physical methods for producing nanoparticles.[3] This document provides

detailed application notes and protocols for the green synthesis of iridium nanoparticles, with a

focus on utilizing plant-derived reducing and capping agents. While many green synthesis

protocols for noble metal nanoparticles are available, this document will specifically address the

synthesis of iridium nanoparticles and provide data from a notable study using winery waste.

Principle of Green Synthesis
The green synthesis of iridium nanoparticles relies on the bioreduction of an iridium salt

precursor by phytochemicals present in plant extracts.[3] These phytochemicals, which include

polyphenols, flavonoids, terpenoids, and reducing sugars, act as natural reducing and capping

agents.[3] The process involves the reduction of iridium ions (Ir³⁺ or Ir⁴⁺) to zerovalent iridium

(Ir⁰), followed by the nucleation and growth of the nanoparticles. The plant-derived molecules

also adsorb onto the surface of the newly formed nanoparticles, providing a natural capping

layer that prevents aggregation and ensures their stability.
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Applications of Green-Synthesized Iridium
Nanoparticles
Green-synthesized iridium nanoparticles have shown significant potential in various

applications:

Catalysis: Ir-NPs are effective catalysts for a range of chemical reactions, including the

reduction of organic dyes, which is a crucial process in wastewater treatment.[4][5] Their

high surface-area-to-volume ratio enhances their catalytic efficiency.

Biomedical Applications: While research is ongoing, iridium nanoparticles are being explored

for their potential in cancer therapy and bioimaging. Their biocompatibility is a key area of

investigation.[2]

Experimental Protocols
This section provides a detailed protocol for the green synthesis of iridium nanoparticles based

on a study utilizing grape marc extract.[4] While the original study used Iridium(III) chloride, the

general principles can be adapted for use with Iridium(IV) chloride hydrate, although

optimization of reaction conditions may be necessary.

Materials and Equipment
Iridium(IV) chloride hydrate (IrCl₄·xH₂O) or Iridium(III) chloride (IrCl₃)

Plant extract (e.g., grape marc extract)

Deionized water

Thermostatic oil bath with magnetic stirring

Centrifuge

UV-Vis Spectrophotometer

Transmission Electron Microscope (TEM)

Dynamic Light Scattering (DLS) instrument
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Preparation of Grape Marc Extract
Collect grape marc, a byproduct of winemaking.

Perform an aqueous thermal extraction by heating the grape marc in deionized water at a

specific temperature (e.g., 45, 65, 80, or 100 °C) to extract the necessary phytochemicals.[4]

Filter the resulting solution to remove solid residues. The filtrate is the grape marc extract.

Synthesis of Iridium Nanoparticles
Prepare an aqueous solution of the iridium salt precursor (e.g., 0.005 M).

In a flask, mix the iridium salt solution with the grape marc extract (a 1:1 volume ratio, for

example, 4 mL of each, can be used as a starting point).[4]

Place the flask in a thermostatic oil bath and heat to 80 °C with continuous magnetic stirring

(e.g., 700 rpm) for 5 hours.[4]

After the reaction is complete, purify the synthesized iridium nanoparticles by repeated

centrifugation (e.g., 9500 rpm for 30 minutes) and redispersion in deionized water to remove

unreacted precursors and byproducts.[4]

Store the final suspension of iridium nanoparticles at 4 °C.[4]

Characterization of Iridium Nanoparticles
UV-Vis Spectroscopy: Monitor the formation of Ir-NPs by recording the UV-Vis spectra of the

reaction mixture at different time intervals. The appearance of a characteristic surface

plasmon resonance peak will indicate nanoparticle formation.

Transmission Electron Microscopy (TEM): Analyze the size, shape, and morphology of the

synthesized Ir-NPs.

Dynamic Light Scattering (DLS): Determine the hydrodynamic size and size distribution of

the nanoparticles in suspension.
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The following tables summarize quantitative data from the green synthesis of iridium

nanoparticles using grape marc extract obtained at different extraction temperatures.[4]

Sample ID
Grape Marc
Extraction Temp.
(°C)

Nanoparticle Size
(TEM, nm)

Larger
Nanoparticle
Fraction (TEM, nm)

Ir-NP1 45 3.0 - 4.5 -

Ir-NP2 65 3.0 - 4.5 -

Ir-NP3 80 3.0 - 4.5 7.5 - 17.0

Ir-NP4 100 3.0 - 4.5 7.5 - 17.0

Table 1: Nanoparticle size as a function of grape marc extraction temperature.[4]

Sample ID
Catalytic Rate Constant (k,
min⁻¹) for Methylene Blue
Reduction

Methylene Blue Reduction
(%) in 6 min

Ir-NP2 0.527 ± 0.012 96.1

Table 2: Catalytic performance of green-synthesized iridium nanoparticles.[4][5]
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Caption: Experimental workflow for the green synthesis of iridium nanoparticles.
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Proposed Mechanism for Phytochemical-Mediated
Synthesis of Iridium Nanoparticles

Ir⁴⁺ ions
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Caption: Proposed mechanism for the green synthesis of iridium nanoparticles.

Conclusion
The green synthesis of iridium nanoparticles using plant extracts presents a viable and

environmentally friendly alternative to traditional synthesis methods. The resulting

nanoparticles exhibit desirable characteristics for applications in catalysis and have potential

for future use in the biomedical field. The protocol outlined in this document, based on the use

of grape marc extract, provides a solid foundation for researchers to develop and optimize their

own green synthesis procedures for iridium nanoparticles. Further research is warranted to

explore a wider variety of plant extracts and to fully elucidate the therapeutic potential of these

novel nanomaterials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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